Cas no 1799807-10-5 (5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile)

5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile structure
1799807-10-5 structure
Product Name:5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile
CAS No:1799807-10-5
MF:C7H6N2O
MW:134.13534116745
CID:4903672
Update Time:2023-08-21

5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy-5-methylpicolinonitrile
    • CC1=C(O)N=C(C=C1)C#N
    • 5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile
    • Inchi: 1S/C7H6N2O/c1-5-2-3-6(4-8)9-7(5)10/h2-3H,1H3,(H,9,10)
    • InChI Key: RLIBWIBETIALEZ-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=CC=C(C#N)N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 277
  • XLogP3: 0.5
  • Topological Polar Surface Area: 52.9

5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1799807-10-5 95%
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